Cas no 2223031-41-0 (2-Ethoxy-4-(iso-propyl)-d12]-thiazole-5-boronic acid pinacol ester)

• Product Name: 2-Ethoxy-4-(iso-propyl)-d12]-thiazole-5-boronic acid pinacol ester
• CAS No: 2223031-41-0
• MF: C₁₄H₂₄BNO₃S
• MW: 309.295203208923
• CID: 6809916
• PubChem ID: 133553722
• Update Time: 2025-03-04

2-Ethoxy-4-(iso-propyl)-d12]-thiazole-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2223031-41-0
• CS-19603
• [2-Ethoxy-4-(iso-propyl)-d12]-thiazole-5-boronic acid pinacol ester
• 2-Ethoxy-4-(iso-propyl)-d12]-thiazole-5-boronic acid pinacol ester

• Inchi： 1S/C14H24BNO3S/c1-8-17-12-16-10(9(2)3)11(20-12)15-18-13(4,5)14(6,7)19-15/h9H,8H2,1-7H3/i1D3,2D3,3D3,8D2,9D
• InChI Key： AXLCQLWSNBVHKH-OVMFCZAOSA-N
• SMILES： S1C(=NC(C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=C1B1OC(C)(C)C(C)(C)O1)OC([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 309.2323159Da
• Monoisotopic Mass: 309.2323159Da
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8Ų